p-Ethoxy-alpha-isopropylbenzyl Alcohol

• Molecular Formula: C12H18O2
• Molecular Weight: 194.27 g/mol
• IUPAC Name: 1-(4-ethoxyphenyl)-2-methylpropan-1-ol
• InChI: InChI=1S/C12H18O2/c1-4-14-11-7-5-10(6-8-11)12(13)9(2)3/h5-9,12-13H,4H2,1-3H3
• InChI Key: KFWKTDYBWXQAON-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(C(C)C)O

Description

P-Ethoxy-alpha-isopropylbenzyl Alcohol is a useful research compound. Its molecular formula is C12H18O2 and its molecular weight is 194.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of p-bromophenetole (2.01 g, 0.01 mol) in tetrahydrofuran is cooled to −65° C., treated dropwise with a 2.5 M solution of n-butyllithium in hexane (4 mL), stirred for 20 minutes at −55 to −65° C., treated dropwise with a solution of isobutyraldehyde (0.91 mL, 0.01 mol) in tetrahydrofuran, stirred overnight at room temperature, diluted with an ice-water mixture, acidified with 10% hydrochloric acid, and extracted with methylene chloride. The combined organic extracts are washed sequentially with water, saturated sodium hydrogen carbonate solution and water, dried over anhydrous sodium sulfate, and concentrated in vacuo to give the title product as a tan oil (1.95 g) which is identified by NMR spectral analyses.